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Core Mode of Action and Chemical Profile

Tolclofos-methyl is an organophosphorus fungicide that acts as a non-systemic contact fungicide with

protective and curative properties [1]. Its primary biochemical mode of action is the inhibition of lipid

peroxidation [1].

The table below summarizes its key chemical identifiers and properties:

Property Description / Value

IUPAC Name O-2,6-dichloro-p-tolyl O,O-dimethyl phosphorothioate [1]

CAS Registry Number 57018-04-9 [1] [2]

Molecular Formula C₉H₁₁Cl₂O₃PS [1]

FRAC Code 14 (Lipid peroxidation inhibitor) [1]

Chemical Class Organophosphate fungicide [1]

Physical State (at 20°C) Colourless crystalline powder [1]
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Experimental Evidence and Biomarker Analysis

Evidence for the fungicide's mode of action comes from observing its effects on organisms, which trigger a

cascade of oxidative stress responses.

The diagram below illustrates the conceptual sequence of oxidative events following exposure to a lipid

peroxidation inhibitor like tolclofos-methyl.
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Key Biomarkers and Experimental Data
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The table below summarizes quantitative data on oxidative stress biomarkers from earthworms (Eisenia

fetida) exposed to tolclofos-methyl, linking these effects to the proposed mode of action [3].

Biomarker /
Measurement

Experimental Observation
Interpretation & Link to Mode of
Action

Reactive Oxygen
Species (ROS)

Concentration-dependent increase
in earthworm coelomocytes.

Indicates initial burst of oxidative
stress following exposure.

Malondialdehyde (MDA) Significant increase in earthworms
and their cells.

Key evidence of lipid peroxidation
and membrane damage.

Superoxide Dismutase
(SOD)

Activity increased at lower
concentrations but inhibited at

higher concentrations.

Reflects a compensatory antioxidant
response that becomes overwhelmed

at high toxicity.

Cell Viability Decreased in earthworm

coelomocytes.

Demonstrates ultimate cytotoxic

effect of oxidative stress.

Lactate Dehydrogenase
(LDH) Leakage

Increased release from earthworm

cells.

Indicates loss of plasma membrane

integrity, a consequence of lipid
peroxidation.

Detailed Experimental Protocols

The following methodologies are critical for investigating the lipid peroxidation inhibition activity of

tolclofos-methyl.

In Vivo Earthworm Toxicity Bioassay

This protocol assesses toxicological bioavailability and oxidative stress in a soil model organism [3].

Test Organism: Adult earthworms (Eisenia fetida) with a defined weight range.

Soil Exposure: Artificial soil is contaminated with a range of tolclofos-methyl concentrations.
Exposure Conditions: Organisms are maintained in contaminated soil for a set period under

controlled conditions.
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Biomarker Analysis:

ROS Content: Measured using a fluorescence probe assay on earthworm coelomocytes or
tissue homogenate.

MDA Content: Quantified using the Thiobarbituric Acid Reactive Substances (TBARS) method
by reacting tissue homogenate with thiobarbituric acid and measuring the colored product.

SOD Activity: Assessed by the enzyme's ability to inhibit the reduction of a tetrazolium salt by
superoxide anion.

Coelomocyte Cytotoxicity:
Cell Extraction: Coelomocytes are extracted from earthworms using non-invasive methods.

Cell Viability: Measured using assays like MTT.
Membrane Integrity (LDH): The activity of LDH leaked into the extracellular medium is

measured.

In Vitro Antifungal Activity Assay

This protocol evaluates the direct fungitoxicity of tolclofos-methyl.

Pathogen Culture: The target fungus is cultured on Potato Dextrose Agar.
Fungicide Application: Filter paper discs infused with a logarithmic series of tolclofos-methyl
concentrations are placed on the agar.
Incubation & Measurement: Plates are incubated at the pathogen's optimal growth temperature,

and the diameter of fungal growth inhibition is measured [4].

Application in Integrated Pest Management

Tolclofos-methyl is primarily used as a seed or soil treatment to control diseases caused by Rhizoctonia

solani and other soil-borne pathogens [1] [5]. Research shows potential for use in integrated strategies:

Combination with Biocontrol Agents: Studies show that combining a low concentration of

tolclofos-methyl with Trichoderma harzianum or Bacillus species can provide synergistic or additive
effects, improving disease control while reducing chemical load [4].

Applicable Crops: Includes potatoes, sugar beet, cotton, peanuts, vegetables, and ornamentals [5].

Conclusion
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Tolclofos-methyl exerts its fungicidal effect primarily by inhibiting lipid peroxidation, leading to oxidative

stress, membrane damage, and cell death in target fungi. The biomarkers and experimental protocols provide

a framework for researchers to investigate similar modes of action and assess the environmental impact of

such compounds.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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